Cas no 1883650-96-1 (CDDO-2P-Im)

• Product Name: CDDO-2P-Im
• CAS No: 1883650-96-1
• MF: C₃₉H₄₆N₄O₃
• MW: 618.807549953461
• MDL: MFCD32693893
• CID: 4555995
• PubChem ID: 135397767
• Update Time: 2025-06-14

CDDO-2P-Im Chemical and Physical Properties

Names and Identifiers

• CDDO-2-P-Im
• CDDO-2P-Im
• CDDO-2P-Imidazolide
• HY-126379
• CHEMBL4751151
• EX-A2716
• AKOS040740741
• DA-72032
• MS-30768
• G17355
• CDDO-2P-Imidazolide?
• 1883650-96-1
• CS-0103213
• SCHEMBL22345141
• AC-36685
• (4aR,6aR,6aS,6bR,8aS,12aS,14bS)-4,4,6a,6b,11,11,14b-heptamethyl-3,13-dioxo-8a-(4-pyridin-2-ylimidazole-1-carbonyl)-4a,5,6,6a,7,8,9,10,12,12a-decahydropicene-2-carbonitrile

• MDL： MFCD32693893
• Inchi： 1S/C39H46N4O3/c1-34(2)13-15-39(33(46)43-22-27(42-23-43)26-10-8-9-17-41-26)16-14-38(7)31(25(39)20-34)28(44)18-30-36(5)19-24(21-40)32(45)35(3,4)29(36)11-12-37(30,38)6/h8-10,17-19,22-23,25,29,31H,11-16,20H2,1-7H3/t25-,29?,31+,36+,37-,38-,39+/m0/s1
• InChI Key： NXUDOCUNEVFUGK-HZFRFLMMSA-N
• SMILES： O=C1C=C2[C@@]3(C=C(C#N)C(C(C)(C)C3CC[C@]2(C)[C@@]2(C)CC[C@]3(C(N4C=NC(C5C=CC=CN=5)=C4)=O)CCC(C)(C)C[C@H]3[C@@H]21)=O)C

Computed Properties

• Exact Mass: 618.35699134 g/mol
• Monoisotopic Mass: 618.35699134 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 46
• Rotatable Bond Count: 2
• Complexity: 1480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 106
• Molecular Weight: 618.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids

Additional information on CDDO-2P-Im

Research Briefing on CDDO-2P-Im (1883650-96-1): A Novel Triterpenoid Derivative with Therapeutic Potential in Inflammatory and Oncological Diseases

CDDO-2P-Im (Chemical Abstracts Service Registry Number: 1883650-96-1) is a synthetic triterpenoid derivative that has garnered significant attention in recent years due to its potent anti-inflammatory and anti-cancer properties. As a modified analog of oleanolic acid, CDDO-2P-Im belongs to the cyano enone class of triterpenoids, which have demonstrated remarkable biological activities through modulation of key cellular pathways. This research briefing synthesizes the latest findings on CDDO-2P-Im, focusing on its molecular mechanisms, therapeutic applications, and recent preclinical advancements.

The molecular structure of CDDO-2P-Im features critical modifications at the C-2 position, which enhance its bioavailability and target engagement compared to earlier generation triterpenoids. Recent studies have elucidated its dual mechanism of action as both a nuclear factor erythroid 2-related factor 2 (Nrf2) activator and nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) inhibitor. This unique combination enables CDDO-2P-Im to simultaneously upregulate cytoprotective pathways while suppressing pro-inflammatory signaling cascades, making it particularly promising for treating chronic inflammatory conditions and certain malignancies.

In the oncology domain, 2023-2024 studies have demonstrated CDDO-2P-Im's efficacy against pancreatic ductal adenocarcinoma through selective inhibition of STAT3 phosphorylation and downstream oncogenic signaling. A recent publication in Cancer Research (DOI: 10.1158/0008-5472.CAN-23-1542) reported that CDDO-2P-Im induced apoptosis in cancer stem cells at nanomolar concentrations while sparing normal pancreatic cells, suggesting an improved therapeutic window compared to conventional chemotherapeutics. The compound's ability to overcome drug resistance mechanisms in multiple myeloma has also been documented in Blood Advances (2024;8(3):456-470).

From a pharmaceutical development perspective, recent pharmacokinetic studies have addressed previous formulation challenges associated with CDDO-2P-Im. A 2024 study in the Journal of Pharmaceutical Sciences described a novel nanoparticle delivery system that improved the compound's aqueous solubility by 15-fold while maintaining its biological activity. This advancement, coupled with improved manufacturing processes for 1883650-96-1, has accelerated the compound's progression toward Investigational New Drug (IND) application.

The safety profile of CDDO-2P-Im continues to be refined through ongoing toxicology studies. While early generation triterpenoids showed dose-limiting hepatic effects, structural optimization has yielded CDDO-2P-Im with reduced off-target interactions. Current good laboratory practice (GLP) studies indicate no observed adverse effect levels (NOAEL) at therapeutic doses in primate models, supporting its transition to phase I clinical trials for orphan inflammatory diseases.

In conclusion, CDDO-2P-Im represents a significant advancement in triterpenoid-based therapeutics, with emerging data supporting its potential across multiple disease indications. The compound's unique pharmacophore (1883650-96-1) enables simultaneous modulation of multiple pathological pathways, offering advantages over single-target agents. As formulation technologies mature and mechanism-of-action studies continue to uncover additional molecular targets, CDDO-2P-Im is poised to make substantial contributions to the treatment of inflammatory disorders and certain cancers in the coming decade.